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Compound of Interest

Compound Name: N-Isopropyl-4-methoxyaniline

Cat. No.: B103625

Prepared by a Senior Application Scientist

This guide provides a comprehensive technical overview of N-(4-methoxyphenyl)propan-2-
amine, a key chemical intermediate. It is intended for researchers, scientists, and professionals
in drug development and chemical synthesis. The document covers nomenclature,
physicochemical properties, synthesis protocols, and key applications, grounded in established
scientific literature.

Chemical Identity and Nomenclature

The compound with the common name N-Isopropyl-4-methoxyaniline is systematically
named under the International Union of Pure and Applied Chemistry (IUPAC) guidelines.

» IUPAC Name:N-(4-methoxyphenyl)propan-2-amine.

e Synonyms: A variety of synonyms are used in literature and commercial listings for this
compound. Understanding these is crucial for comprehensive literature searches. Common
synonyms include:

o N-Isopropyl-4-methoxyaniline
o 4-Methoxy-N-isopropylaniline

o p-Methoxy-N-isopropylaniline
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o N-(1-Methylethyl)-4-methoxybenzenamine
o 4-(Isopropylamino)anisole
o Benzenamine, 4-methoxy-N-(1-methylethyl)-

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of N-(4-methoxyphenyl)propan-2-amine is
presented below. These properties are essential for its handling, reaction setup, and

purification.
Property Value Source
Molecular Formula C10H1sNO
Molecular Weight 165.23 g/mol
CAS Number 10545-63-8
Appearance (.20I<.)rless to yellow or brown
liquid
Boiling Point 105-109 °C at 2 mmHg
Density 0.981 g/mL at 25 °C
Refractive Index (n2°/D) 1.529

Note: Physical properties such as boiling point, density, and refractive index are often reported
under specific conditions and may vary slightly between sources.

Synthesis Methodology: Reductive Amination

N-(4-methoxyphenyl)propan-2-amine is commonly synthesized via the reductive amination of
p-anisaldehyde with isopropylamine. This two-step, one-pot reaction involves the initial
formation of an imine intermediate, which is then reduced in situ to the target secondary amine.
Sodium borohydride (NaBHa4) is a frequently used reducing agent for this transformation due to
its selectivity and mild reaction conditions.
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Experimental Workflow: Synthesis Protocol

The following diagram illustrates the logical flow of the synthesis process.

4 N\

Reaction Setup

1. Charge reactor with
p-anisaldehyde and methanol

\ 4
2. Cool reaction mixture
to 0-5 °C in an ice bath

Y

3. Add isopropylamine dropwise
maintaining temperature < 10 °C
- J

Imine Formation

4 ReactionvExecution h

4. Stir for 1-2 hours
for imine formation

Y
5. Add NaBH4 portion-wise
monitoring for gas evolution

Y

6. Allow to warm to room temp.
and stir overnight (12-16h)
J

.

Reaction Completion

~

4 Workup 8 Isolation

[7 Quench reaction with HZO)

8. Extract with organic solvent
(e.g., Ethyl Acetate)

dry over Na2S04, and filter

C) Wash organic layer with brlne)

10. Concentrate under reduced
pressure to obtain crude product

Crude Isolation

Purification )
Y

11. Purify by vacuum distillation
or column chromatography
Y

12. Characterize final product
(NMR, IR, MS)

- J

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-(4-methoxyphenyl)propan-2-amine.

Detailed Step-by-Step Protocol

Materials:

p-Anisaldehyde

 |sopropylamine

e Sodium borohydride (NaBHa)

¢ Methanol (anhydrous)

o Ethyl acetate

o Saturated sodium chloride solution (brine)

e Anhydrous sodium sulfate (Na2S0a4)

o Deionized water

e Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, rotary evaporator.

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve
p-anisaldehyde (1.0 eq) in anhydrous methanol (5 mL per gram of aldehyde).

e Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C with stirring.

e Amine Addition: Add isopropylamine (1.2 eq) dropwise via a dropping funnel over 20-30
minutes. The internal temperature should be carefully monitored and maintained below 10
°C.

e Imine Formation: After the addition is complete, allow the mixture to stir at 0-5 °C for an
additional 1-2 hours.
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e Reduction: Slowly add sodium borohydride (1.5 eq) in small portions over 30-45 minutes.
Caution: Gas evolution (hydrogen) will occur. Ensure adequate ventilation. The temperature
should be kept below 15 °C during the addition.

o Reaction Completion: Once the NaBHa4 addition is complete, remove the ice bath and allow
the reaction to warm to room temperature. Let the mixture stir overnight (12-16 hours) to
ensure the reduction is complete.

o Workup - Quenching: Carefully quench the reaction by slowly adding deionized water (10
mL).

o Workup - Extraction: Transfer the mixture to a separatory funnel and extract the product with
ethyl acetate (3 x 20 mL).

e Workup - Washing: Combine the organic layers and wash with brine (1 x 20 mL). Dry the
organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced
pressure using a rotary evaporator.

 Purification: The resulting crude oil can be purified by vacuum distillation to yield N-(4-
methoxyphenyl)propan-2-amine as a clear to pale yellow liquid.

Self-Validation: The success of the reaction can be monitored by Thin Layer Chromatography
(TLC) by observing the disappearance of the p-anisaldehyde spot and the appearance of a
new, less polar product spot. The final product's identity and purity should be confirmed by
spectroscopic analysis (*H NMR, 3C NMR, and MS).

Applications in Synthesis

N-(4-methoxyphenyl)propan-2-amine is not typically an active pharmaceutical ingredient itself
but serves as a valuable building block or intermediate in the synthesis of more complex
molecules. Its structure, featuring a secondary amine and an electron-rich aromatic ring, makes
it a versatile precursor.

Role as a Precursor in Drug Development:

The N-isopropyl and p-methoxyphenyl moieties are present in various pharmacologically active
compounds. This intermediate can be used in synthetic routes targeting:
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o Beta-adrenergic receptor agonists: The N-isopropyl group is a common feature in many
beta-agonist drugs.

» Serotonin receptor ligands: The methoxy-substituted phenyl ring is a key pharmacophore for
certain serotonin receptor subtypes.

» Scaffold for library synthesis: It can be used as a starting material in combinatorial chemistry
to generate libraries of related compounds for high-throughput screening.

The logical relationship for its use as a synthetic intermediate is outlined below.
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Caption: General synthetic pathway utilizing the title compound as a precursor.
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Concluding Remarks

N-(4-methoxyphenyl)propan-2-amine is a fundamental chemical intermediate with well-defined
properties and established synthesis routes. Its utility in medicinal chemistry and organic
synthesis is primarily as a precursor for constructing more complex molecular architectures.
The protocols and data presented in this guide offer a robust foundation for its application in a
research and development setting, emphasizing the importance of procedural validation
through analytical characterization.

 To cite this document: BenchChem. [An In-depth Technical Guide to N-(4-
methoxyphenyl)propan-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103625#n-isopropyl-4-methoxyaniline-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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